Cas no 939-61-7 (N-butyl-2-chloroaniline)

N-Butyl-2-chloroaniline is a chloro-substituted aniline derivative featuring an n-butyl group at the nitrogen position. This compound is primarily utilized as an intermediate in organic synthesis, particularly in the production of agrochemicals, pharmaceuticals, and specialty chemicals. The presence of both the chloro and n-butyl substituents enhances its reactivity, making it valuable for further functionalization. Its stability under standard conditions and compatibility with a range of reaction conditions contribute to its utility in industrial applications. The compound is typically handled with care due to potential toxicity and requires appropriate safety measures during storage and use.

N-butyl-2-chloroaniline structure

Product Name:N-butyl-2-chloroaniline

CAS No:939-61-7

MF:C₁₀H₁₄ClN

MW:183.677861690521

CID:860967

PubChem ID:523091

Update Time:2025-10-31

N-butyl-2-chloroaniline Chemical and Physical Properties

Names and Identifiers

- n-n-butyl-2-chloroaniline
- Benzenamine,N-butyl-2-chloro-
- N-butyl-2-chlorobenzenamine
- N-butyl-2-chloroaniline
- CS-0299992
- AKOS000239372
- 939-61-7
- SCHEMBL9069882
- EN300-165037
- Inchi： 1S/C10H14ClN/c1-2-3-8-12-10-7-5-4-6-9(10)11/h4-7,12H,2-3,8H2,1H3
- InChI Key： LJRWSALKDLMPRE-UHFFFAOYSA-N
- SMILES： ClC1C=CC=CC=1NCCCC

Computed Properties

Exact Mass: 183.0814771g/mol
Monoisotopic Mass: 183.0814771g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 12
Rotatable Bond Count: 4
Complexity: 116
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.5
Topological Polar Surface Area: 12Å²

N-butyl-2-chloroaniline Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-165037-0.05g	N-butyl-2-chloroaniline	939-61-7	0.05g	$612.0	2023-05-26
Enamine	EN300-165037-0.1g	N-butyl-2-chloroaniline	939-61-7	0.1g	$640.0	2023-05-26
Enamine	EN300-165037-0.25g	N-butyl-2-chloroaniline	939-61-7	0.25g	$670.0	2023-05-26
Enamine	EN300-165037-0.5g	N-butyl-2-chloroaniline	939-61-7	0.5g	$699.0	2023-05-26
Enamine	EN300-165037-1.0g	N-butyl-2-chloroaniline	939-61-7	1g	$728.0	2023-05-26
Enamine	EN300-165037-2.5g	N-butyl-2-chloroaniline	939-61-7	2.5g	$1428.0	2023-05-26
Enamine	EN300-165037-5.0g	N-butyl-2-chloroaniline	939-61-7	5g	$2110.0	2023-05-26
Enamine	EN300-165037-10.0g	N-butyl-2-chloroaniline	939-61-7	10g	$3131.0	2023-05-26
Enamine	EN300-165037-50mg	N-butyl-2-chloroaniline	939-61-7	50mg	$227.0	2023-09-21
Enamine	EN300-165037-100mg	N-butyl-2-chloroaniline	939-61-7	100mg	$238.0	2023-09-21

N-butyl-2-chloroaniline Related Literature

1. An amphipathic trans-acting phosphorothioate RNA element delivers an uncharged phosphorodiamidate morpholino sequence in mdx mouse myotubes†

H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
2. Acetyl protected thiol methacrylic polymers as effective ligands to keep quantum dots in luminescent standby mode†

Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
3. An assay for the enzyme N-acetyl-β-d-glucosaminidase (NAGase) based on electrochemical detection using screen-printed carbon electrodes (SPCEs)

R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
4. Alumina coating on 5 V lithium cobalt fluorophosphate cathode material for lithium secondary batteries – synthesis and electrochemical properties†

S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
5. An investigation into the origin of variations in photovoltaic performance using D–D–π–A and D–A–π–A triphenylimidazole dyes with a copper electrolyte†

Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789

Additional information on N-butyl-2-chloroaniline

Comprehensive Guide to N-butyl-2-chloroaniline (CAS No. 939-61-7): Properties, Applications, and Industry Insights

N-butyl-2-chloroaniline (CAS No. 939-61-7) is a specialized organic compound widely recognized in industrial and research applications. This chlorinated aniline derivative features a butyl group attached to the nitrogen atom, offering unique chemical properties that make it valuable in synthetic chemistry. With the growing demand for fine chemicals and intermediates, understanding this compound's characteristics is essential for professionals in pharmaceuticals, agrochemicals, and material science.

The molecular structure of N-butyl-2-chloroaniline combines aromatic and aliphatic components, providing both reactivity and stability. Its CAS number 939-61-7 serves as a universal identifier for precise chemical tracking. Recent trends show increased interest in halogenated anilines due to their role in developing advanced materials, aligning with sustainability goals like green chemistry and reduced environmental impact. Researchers frequently search for "N-butyl-2-chloroaniline synthesis" or "CAS 939-61-7 solubility," reflecting practical concerns in lab workflows.

In pharmaceutical applications, 939-61-7 acts as a precursor for active ingredients, particularly in non-steroidal anti-inflammatory drugs (NSAIDs). The compound’s chlorine moiety enhances binding affinity in target molecules, a topic explored in recent PubMed studies. Meanwhile, material scientists leverage its hydrophobic properties for polymer modifications—addressing frequent queries like "N-butyl-2-chloroaniline in coatings" or "thermal stability of CAS 939-61-7." Such applications resonate with industries prioritizing durability and performance.

Environmental and safety profiles are critical discussion points. While N-butyl-2-chloroaniline isn’t classified as hazardous under major regulatory frameworks, proper handling protocols are emphasized in SDS documents. Analytical methods like GC-MS and HPLC for detecting 939-61-7 are commonly searched, highlighting quality control needs. Innovations in biodegradable alternatives also draw connections to this compound’s ecological footprint—a hot topic in circular economy debates.

Market analytics indicate rising procurement of CAS No. 939-61-7, driven by Asia-Pacific chemical manufacturing growth. Suppliers increasingly detail "high-purity N-butyl-2-chloroaniline" specifications to meet stringent industry standards. For researchers, cross-referencing with similar compounds (e.g., N-ethyl-2-chloroaniline) helps optimize synthetic routes—addressing frequent comparative queries in academic forums.

Future directions for 939-61-7 include catalytic reduction techniques to minimize waste, aligning with green chemistry principles. Patent filings reveal novel uses in electronic materials, responding to demands for flexible electronics. As industries seek "CAS 939-61-7 suppliers" or "substitutes for chlorinated anilines," transparent data sheets and eco-friendly innovations will shape its commercial trajectory.